N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(4-methyl-1,2,5-oxadiazol-3-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C8H12N4O2/c1-6-7(11-14-10-6)9-8(13)12-4-2-3-5-12/h2-5H2,1H3,(H,9,11,13)
• InChI Key: GKRRZELOGRRWGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1NC(=O)N2CCCC2
• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol

Description

N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-pyrrolidinecarboxamide, also known as MPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPO is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for a range of research applications.

Mechanism of Action

The mechanism of action of N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-pyrrolidinecarboxamide is not fully understood, but it is believed to work by modulating various signaling pathways in the body. This compound has been shown to interact with a number of different proteins and enzymes, including those involved in oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects that make it a promising candidate for scientific research. Some of these effects include its ability to reduce oxidative stress, modulate inflammation, and protect against cellular damage. This compound has also been shown to have anti-tumor effects, making it a potential candidate for the development of new cancer treatments.

Advantages and Limitations for Lab Experiments

N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-pyrrolidinecarboxamide has a number of advantages for use in lab experiments. It is a small molecule that is easy to synthesize, making it readily available for use in research. This compound is also relatively stable, meaning that it can be stored for long periods of time without losing its effectiveness. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for research on N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-pyrrolidinecarboxamide. One area of research that shows promise is the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has also been shown to have anti-tumor effects, making it a potential candidate for the development of new cancer treatments. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could lead to the development of new drugs that target specific signaling pathways in the body.

Synthesis Methods

N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-pyrrolidinecarboxamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reactions to create the compound, while enzymatic synthesis involves the use of enzymes to catalyze the reaction. Both methods have been shown to be effective in producing high-quality this compound.

Scientific Research Applications

N-(4-methyl-1,2,5-oxadiazol-3-yl)-1-pyrrolidinecarboxamide has been studied extensively for its potential applications in scientific research. One area of research where this compound has shown promise is in the field of neuroscience. This compound has been shown to have neuroprotective effects, meaning that it can help to protect the brain from damage caused by various factors such as oxidative stress and inflammation. This makes this compound a promising candidate for the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.